![molecular formula C14H11N5O3 B2942767 6-((2-Methylquinolin-8-yl)oxy)-5-nitropyrimidin-4-amine CAS No. 450346-38-0](/img/structure/B2942767.png)
6-((2-Methylquinolin-8-yl)oxy)-5-nitropyrimidin-4-amine
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Overview
Description
The compound “6-((2-Methylquinolin-8-yl)oxy)-5-nitropyrimidin-4-amine” is a complex organic molecule that contains a pyrimidine ring, a quinoline ring, and a nitro group . Quinoline is a heterocyclic aromatic organic compound and it’s often used in the creation of other substances, including dyes, preservatives, and pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. A similar compound, 2-methyl-6-[(2-methylquinolin-8-yl)oxy]aniline, has been reported to contain 38 bonds in total, including 22 non-H bonds, 17 multiple bonds, 2 rotatable bonds, 17 aromatic bonds, 3 six-membered rings, 1 ten-membered ring, 1 primary amine (aromatic), and 1 ether .
Chemical Reactions Analysis
The chemical reactions involving this compound could be diverse and would depend on the conditions and reagents used. For instance, a hydrazide derivative containing a quinoline moiety showed corrosion inhibition performance on mild steel in hydrochloric acid solution .
Scientific Research Applications
Antifungal Activity
Quinoline derivatives have been found to exhibit antifungal properties . This suggests that our compound could potentially be used in the development of new antifungal drugs.
Anti-inflammatory Activity
Quinoline-based compounds have been reported to possess anti-inflammatory activities . Therefore, this compound could be explored for its potential use in treating inflammatory diseases.
Anti-Diabetes Activity
Some quinoline derivatives have shown anti-diabetes activity . This opens up the possibility of using this compound in the research and development of anti-diabetic drugs.
Anti-Alzheimer’s Disease Activity
Quinoline derivatives have also been associated with anti-Alzheimer’s disease activity . This suggests that our compound could be used in the development of drugs for Alzheimer’s disease.
Antioxidant Activity
The quinoline scaffold has been associated with antioxidant activities . This implies that this compound could be used in the development of antioxidant drugs.
Diuretic Activity
Quinoline derivatives have been found to exhibit diuretic activities . This suggests that our compound could potentially be used in the development of new diuretic drugs.
Corrosion Inhibition
A hydrazide derivative containing a quinoline moiety has been tested for its corrosion inhibition performance on mild steel in hydrochloric acid solution . This suggests that our compound could potentially be used as a corrosion inhibitor.
Anticancer Activity
Many quinoline-containing compounds have been reported as potential antitumor agents . This suggests that our compound could potentially be used in the development of new anticancer drugs.
Mechanism of Action
Target of action
A hydrazide derivative containing a quinoline moiety, 2-[(2-methylquinolin-8-yl)oxy]acetohydrazide (MQH), has been studied for its corrosion inhibition performance on mild steel
Mode of action
The MQH compound acts as a mixed inhibitor, affecting both cathodic and anodic corrosion currents . This suggests that “6-((2-Methylquinolin-8-yl)oxy)-5-nitropyrimidin-4-amine” might also interact with its targets in multiple ways.
Biochemical pathways
Quinazoline and quinazolinone derivatives, which have a similar structure, have been found to have a broad range of biological activities .
Pharmacokinetics
The mqh compound’s inhibition efficiency increases with its concentration and decreases with the concentration of hcl , suggesting that the concentration and environment could affect the bioavailability and efficacy of similar compounds.
Result of action
Quinazoline and quinazolinone derivatives have shown a variety of effects, including anti-inflammatory, antitubercular, and antiviral activities .
Action environment
The MQH compound’s inhibition efficiency increases in 0.5 M HCl and decreases in 1 M HCl with an increase in temperature . This suggests that environmental factors such as pH and temperature can influence the action, efficacy, and stability of similar compounds.
Safety and Hazards
properties
IUPAC Name |
6-(2-methylquinolin-8-yl)oxy-5-nitropyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N5O3/c1-8-5-6-9-3-2-4-10(11(9)18-8)22-14-12(19(20)21)13(15)16-7-17-14/h2-7H,1H3,(H2,15,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PANINZRKMNYDFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC=C2OC3=NC=NC(=C3[N+](=O)[O-])N)C=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-((2-Methylquinolin-8-yl)oxy)-5-nitropyrimidin-4-amine |
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